BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Chemical
Structure and Properties of Rifogal

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Rifogal
Cat. No.: B15747613
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activities of Rifogal, a member of the rifamycin class of antibiotics. This
document delves into the core physicochemical characteristics, mechanism of action,
associated signaling pathways, and detailed experimental protocols relevant to the study and
application of this compound.

Chemical Structure and Physicochemical Properties

The active compound in products marketed as Rifogal is typically a member of the rifamycin
family, most commonly Rifamycin SV or its semi-synthetic derivative, Rifampicin. While both
share a core macrocyclic structure, they differ in their substituents, which influences their
physicochemical properties and pharmacokinetic profiles.

Rifamycin SV is a naturally occurring antibiotic produced by the bacterium Amycolatopsis
mediterranei.[1] It possesses a characteristic ansa-macrocyclic structure, with a
naphthoquinone core spanned by an aliphatic chain.
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Rifampicin, a semi-synthetic derivative of Rifamycin SV, is one of the most clinically significant
rifamycins.[2] It is the 3-(4-methyl-1-piperazinyl)-iminomethyl derivative of rifamycin SV.[2] The
addition of the piperazinyl-iminomethyl group enhances its oral bioavailability.

The key physicochemical properties of Rifamycin SV and Rifampicin are summarized in the
tables below for easy comparison.

Table 1: Chemical and Physical Properties of Rifamycin SV

Property Value

CAS Number 6998-60-3[1][3][4]

Molecular Formula C37H47NO12[1][3][4]

Molecular Weight 697.77 g/mol [1][3][4]

Appearance Yellow-orange crystals[5]

Melting Point 300 °C (decomposes at 140 °C)[5]

Slightly soluble in water and petroleum ether;
soluble in ether and bicarbonate solution; very

Solubility soluble in methanol, ethanol, acetone, and ethyl
acetate.[5] The sodium salt is soluble in water at
pH 7.2 (~5 g/100 ml).[5]

UV max (in phosphate buffer, pH 7.3) 223, 314, 445 nm[5]

Storage Store at -20°CJ[4]

Table 2: Chemical and Physical Properties of Rifampicin
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Property Value

CAS Number 13292-46-1

Molecular Formula Ca3Hs8N4012[6]
Molecular Weight 822.94 g/mol [7]
Appearance Red to orange powder[8]
Melting Point 183-188 °CJ8]

Very slightly soluble in water, acetone, and
Solubility ethanol; freely soluble in chloroform and DMSO;

soluble in ethyl acetate and methanol.[7][8]

pKa 1.7 (4-OH group), 7.9 (3-piperazine nitrogen)[8]

Storage Store at room temperature; protect from light.

Mechanism of Action and Biological Activity

The primary mechanism of action for rifamycins, including Rifogal, is the highly selective
inhibition of bacterial DNA-dependent RNA polymerase (RNAP).[1][2][6] This inhibition
effectively halts the transcription of bacterial genes into messenger RNA (mRNA), thereby
preventing protein synthesis and leading to bacterial cell death.[2][9]

Key aspects of the mechanism include:

o Target Specificity: Rifamycins exhibit a high affinity for the B-subunit of prokaryotic RNAP.[1]
[2] They show little to no activity against the mammalian counterpart, which accounts for their
selective toxicity.[9]

» Binding Site: The drug binds to a pocket on the RNAP B-subunit that is distant from the
active site but within the DNA/RNA channel.[2]

e Inhibition of Elongation: By binding within this channel, rifampicin physically blocks the path
of the elongating RNA transcript when it reaches a length of 2-3 nucleotides, preventing
further extension.[2][9]
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The following diagram illustrates the workflow of rifamycin's inhibitory action on bacterial
transcription.
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Mechanism of Rifamycin's antibacterial action.

Signaling Pathway Interactions
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Beyond their direct antibacterial effects, rifamycins are known to interact with host cell signaling
pathways, which can have significant implications for drug-drug interactions and potential
immunomodulatory effects.

Pregnane X Receptor (PXR) Activation

Rifampicin is a potent agonist of the nuclear pregnane X receptor (PXR).[10] PXR is a key
regulator of xenobiotic metabolism in the liver and intestines. Activation of PXR by rifampicin
leads to the transcriptional upregulation of genes involved in drug detoxification, most notably
cytochrome P450 enzymes such as CYP3A4, and drug transporters like P-glycoprotein (P-gp).
[10][11] This induction of metabolic enzymes can accelerate the clearance of co-administered

drugs, potentially reducing their efficacy.

Rifamycin SV has also been shown to stimulate PXR transcriptional activity and induce the
expression of CYP3A4 and P-gp.[11]

The signaling pathway for PXR activation by rifamycins is depicted below.
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PXR activation pathway by rifamycins.

Modulation of NF-kB Signaling
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Rifamycins have also been reported to possess anti-inflammatory properties through the
inhibition of the nuclear factor-kappa B (NF-kB) signaling pathway.[11][12] NF-kB is a key
transcription factor that regulates the expression of pro-inflammatory cytokines. Rifamycin SV
has been shown to antagonize TNFa- and LPS-induced NF-kB activities.[11][12] This effect
may occur independently of PXR activation.[11][12]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the analysis and
characterization of Rifogal.

Determination of Minimum Inhibitory Concentration
(MIC) by Broth Microdilution

This protocol is used to determine the minimum concentration of an antimicrobial agent that
inhibits the visible growth of a microorganism.

Methodology:
e Inoculum Preparation:

o Aseptically pick several colonies of the test bacterium from a fresh agar plate (18-24 hours
growth).

o Suspend the colonies in sterile saline.

o Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard
(approximately 1-2 x 108 CFU/mL).

o Dilute this suspension in the appropriate broth (e.g., Mueller-Hinton Broth) to achieve a
final inoculum concentration of approximately 5 x 10> CFU/mL in the test wells.[13]

o Preparation of Antibiotic Dilutions:
o Prepare a stock solution of Rifogal in a suitable solvent (e.g., DMSO or methanol).

o Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate
containing 100 pL of sterile broth in each well.
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¢ Inoculation and Incubation:

o Inoculate each well (except for the sterility control) with 100 pL of the standardized
bacterial suspension.

o Include a growth control well (broth and bacteria, no antibiotic) and a sterility control well
(broth only).

o Incubate the plate at 35-37°C for 16-24 hours.
 Interpretation of Results:

o The MIC is the lowest concentration of the antibiotic at which there is no visible growth of

the microorganism.

The workflow for the MIC determination is outlined in the diagram below.
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MIC Determination Workflow
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Workflow for MIC determination.

Quantification of Rifampicin by High-Performance
Liquid Chromatography (HPLC)

This protocol describes a method for the quantitative analysis of rifampicin in biological

samples (e.g., serum) or pharmaceutical formulations.

Methodology:

e Sample Preparation (for serum):

o To a 0.75 mL serum sample, add a suitable internal standard.
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o Perform protein precipitation by adding an appropriate volume of a solvent like methanol
or acetonitrile.

o Vortex the mixture and centrifuge to pellet the precipitated proteins.

o Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen.

o Reconstitute the residue in the mobile phase for injection.

o Chromatographic Conditions:
o Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 pm particle size).[14]

o Mobile Phase: A mixture of water and methanol.[14] The exact ratio should be optimized
for best separation.

o Flow Rate: 1 mL/min.[14]
o Detection: UV detector at a specified wavelength (e.g., 219 nm or 337 nm).[15][16]
o Injection Volume: 20 pL.

 Calibration and Quantification:

o Prepare a series of calibration standards of known rifampicin concentrations in the
appropriate matrix (e.g., drug-free serum).[14]

o Inject the standards and the prepared samples into the HPLC system.

o Construct a calibration curve by plotting the peak area ratio (rifampicin/internal standard)
against the concentration.

o Determine the concentration of rifampicin in the samples by interpolating their peak area
ratios on the calibration curve.

UV-Visible Spectrophotometric Analysis of Rifampicin
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This is a simpler method for the quantification of rifampicin in bulk or pharmaceutical dosage
forms.

Methodology:
e Solvent Selection: Methanol is a suitable solvent for rifampicin.[15]
e Preparation of Standard Stock Solution:

o Accurately weigh about 10 mg of rifampicin and dissolve it in a 10 mL volumetric flask with
methanol to get a concentration of 1000 pg/mL.[15]

o Perform further dilutions to obtain a working standard solution of a suitable concentration
(e.g., 10 pg/mL).[15]

o Determination of Absorption Maximum (Amax):

o Scan the working standard solution over a wavelength range of 200-800 nm using a UV-
Vis spectrophotometer with methanol as a blank.

o The Amax for rifampicin in methanol is typically observed around 337 nm or 475 nm.[15]
[17]

e Preparation of Calibration Curve:

o Prepare a series of dilutions from the stock solution to get concentrations in the linear
range (e.g., 5-13 pg/mL).[15]

o Measure the absorbance of each dilution at the determined Amax.
o Plot a graph of absorbance versus concentration to obtain a calibration curve.
o Assay of Pharmaceutical Formulation:

o Take a quantity of the powdered formulation equivalent to 10 mg of rifampicin and dissolve
it in methanol in a 10 mL volumetric flask.
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o Filter the solution if necessary and dilute it to a concentration that falls within the
calibration curve range.

o Measure the absorbance at the Amax and calculate the concentration of rifampicin using
the calibration curve.

This guide provides a foundational understanding of the chemical and biological properties of
Rifogal. The detailed protocols and pathway diagrams serve as a valuable resource for
researchers and professionals in the field of drug development and infectious disease
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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